Cas no 1396748-87-0 (N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396748-87-0
• MF: C₁₅H₁₄N₆O₂S
• MW: 342.375660419464
• CID: 6185561
• PubChem ID: 71792255
• Update Time: 2025-06-30

N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N,N-dimethyl-2-[4-(thiophene-2-amido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• N,N-dimethyl-2-[4-(thiophene-2-carbonylamino)phenyl]tetrazole-5-carboxamide
• VU0539669-1
• N,N-dimethyl-2-(4-(thiophene-2-carboxamido)phenyl)-2H-tetrazole-5-carboxamide
• F6242-0449
• 1396748-87-0
• AKOS024542356

• Inchi： 1S/C15H14N6O2S/c1-20(2)15(23)13-17-19-21(18-13)11-7-5-10(6-8-11)16-14(22)12-4-3-9-24-12/h3-9H,1-2H3,(H,16,22)
• InChI Key： UHGQJZVEJFJASQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=CC(=CC=1)N1N=NC(C(N(C)C)=O)=N1)=O

Computed Properties

• Exact Mass: 342.08989488g/mol
• Monoisotopic Mass: 342.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 121Ų

Additional information on N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Professional Introduction to N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396748-87-0)

N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1396748-87-0, represents a unique molecular structure that combines elements of thiophene, tetrazole, and amide functionalities. Such a combination has been strategically designed to explore its potential in various biological and chemical applications.

The molecular framework of N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is characterized by its intricate connectivity between the thiophene ring and the tetrazole moiety. The presence of the amide group further enhances its reactivity and potential interactions with biological targets. This structural complexity makes it an intriguing candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. The thiophene ring, in particular, is well-known for its role in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The tetrazole ring adds another layer of biological activity, often associated with potent pharmacological effects. The amide group, on the other hand, is a common pharmacophore that can modulate the solubility and bioavailability of a compound.

Current research in the field of medicinal chemistry has been focusing on designing molecules that can interact with biological targets in novel ways. The compound N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is being explored for its potential to act as a scaffold for new drug candidates. Its unique structural features suggest that it may have applications in treating various diseases by modulating specific biological pathways.

One of the key areas of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological process that is involved in many diseases, including autoimmune disorders and chronic inflammatory conditions. The structural components of N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide have shown promise in preliminary studies for their ability to interact with inflammatory pathways.

Another area of exploration is the compound's potential as an anticancer agent. Cancer is one of the most challenging diseases to treat due to its complexity and heterogeneity. The unique structure of N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide suggests that it may be able to target specific cancer-related pathways or enzymes that are crucial for tumor growth and survival.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The thiophene ring is typically introduced first through cyclization reactions, followed by functionalization with the tetrazole moiety. The final step involves incorporating the amide group to complete the molecular structure. Each step must be carefully optimized to ensure high yield and purity.

In terms of biological evaluation, N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has been tested in various cell-based assays to assess its potency and selectivity. These assays have provided valuable insights into its potential pharmacological effects and mechanisms of action. Further studies are ongoing to elucidate the detailed interactions between this compound and its biological targets.

The development of new drugs is a lengthy and complex process that involves multiple stages of research and testing. However, compounds like N,N-dimethyl-2-4-(thiophene-2-amido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide offer hope for novel therapeutic approaches by leveraging their unique structural features. As research continues to advance our understanding of biological systems，these types of compounds will play an increasingly important role in drug discovery and development.

The future prospects for this compound are promising，with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits for patients worldwide.